3-Amino-6-bromopyridine

• IUPAC Name: 6-bromopyridin-3-amine
• InChI: InChI=1S/C5H5BrN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2
• InChI Key: XTHKRYHULUJQHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)Br
• Molecular Formula: C5H5BrN2
• DSSTOX Substance ID: DTXSID20349069
• Molecular Weight: 173.01 g/mol
• CAS RN: 13534-97-9

Description

3-Amino-6-bromopyridine, also known as 3-ABP, is an organic compound with the molecular formula C5H5BrN2. It is an aminopyridine derivative containing a bromine atom, and is used in a variety of scientific research applications. It is an important intermediate in the synthesis of various other organic compounds, and is a useful reagent in both organic and inorganic chemistry.

Scientific Research Applications

• Drug Discovery and Pharmacology : A novel compound, 3-bromo-trans-2,6-diallyl-3-piperideine hydrochloride, has potential applications in drug discovery and pharmacology, suggesting a possible link to 3-Amino-6-bromopyridine in this field (Bubnov et al., 1994).

• Chelating Ligands Synthesis : Amino-functionalized 2,2′-bipyridines, which are related to this compound, serve as versatile building blocks for creating sophisticated chelating ligands with a 2,2′-bipyridine core (Hapke et al., 2007).

• Synthetic Targets for Bioactive Natural Products and Medicinal Compounds : The synthesis of 2-aminopyridines, including this compound, provides access to valuable synthetic targets for bioactive natural products and medicinal compounds (Bolliger et al., 2011).

• Plant Growth Regulation : β-(6-Bromopyridin-3-yl)alanine, a derivative of this compound, disrupts morphological development in Arabidopsis thaliana, leading to multi-stemmed plants (Phillips et al., 1981).

• Cancer Treatment : Derivatives of 3-Amino-2-methylpyridine, which is structurally related to this compound, have been identified as BAZ2B bromodomain ligands, showing promising binding modes and potential therapeutic applications in cancer treatment (Marchand et al., 2016).

Mechanism of Action

Mode of Action

3-Amino-6-bromopyridine can undergo polymerization via Buchwald–Hartwig amination in the presence of sodium tert-butoxide and XPhos (2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) ligand, yielding para-linked and meta-linked polyaminopyridines . This suggests that the compound interacts with its targets by donating its amino group in the formation of new bonds.

Biochemical Pathways

It’s known to participate in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This suggests that it could affect pathways involving carbon-carbon bond formation.

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific reaction it’s involved in. In the context of the Suzuki–Miyaura cross-coupling reaction, it contributes to the formation of new carbon-carbon bonds . This could result in the synthesis of new organic compounds, with potential applications in various fields such as pharmaceuticals and materials science.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Biochemical Analysis

Biochemical Properties

3-Amino-6-bromopyridine plays a crucial role in biochemical reactions, particularly in the synthesis of polymeric materials. It can undergo polymerization via Buchwald–Hartwig amination in the presence of sodium tert-butoxide and XPhos ligand, yielding para-linked and meta-linked polyaminopyridines . This compound interacts with enzymes and proteins involved in these polymerization processes, facilitating the formation of complex polymeric structures. The nature of these interactions involves the formation of covalent bonds between this compound and the active sites of the enzymes, leading to the activation or inhibition of enzymatic activity.

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of specific kinases and transcription factors, leading to changes in gene expression patterns . Additionally, this compound can alter cellular metabolism by affecting the activity of metabolic enzymes, resulting in changes in the levels of metabolites and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound can form covalent bonds with the active sites of enzymes, leading to their inhibition or activation . This compound can also interact with DNA and RNA, affecting the transcription and translation processes, thereby altering gene expression. These interactions result in significant changes in cellular function and metabolic pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light, heat, or reactive chemicals . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged changes in gene expression and metabolic activity. These temporal effects are crucial for understanding the long-term impact of this compound in biochemical research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as enhancing enzymatic activity and promoting cell growth . At high doses, this compound can exhibit toxic or adverse effects, including enzyme inhibition, cellular toxicity, and disruption of metabolic pathways. These dosage-dependent effects are essential for determining the safe and effective use of this compound in biochemical research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with other biomolecules . These metabolic interactions can affect the overall metabolic flux and the levels of specific metabolites, influencing cellular function and biochemical reactions.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate the uptake and efflux of the compound, ensuring its proper localization and accumulation within cells . The distribution of this compound within tissues can affect its activity and function, as well as its interactions with other biomolecules.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, this compound can localize to the nucleus, where it can interact with DNA and RNA, affecting gene expression and transcriptional regulation. The subcellular localization of this compound is essential for understanding its role in cellular processes and biochemical reactions.